2-((2-(Dimethylamino)ethyl)amino)-4-((2-methoxyphenyl)amino)-4-oxobutanoic acid

• IUPAC Name: 2-[2-(dimethylamino)ethylamino]-4-(2-methoxyanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C15H23N3O4/c1-18(2)9-8-16-12(15(20)21)10-14(19)17-11-6-4-5-7-13(11)22-3/h4-7,12,16H,8-10H2,1-3H3,(H,17,19)(H,20,21)
• InChI Key: JUHRKQCWPGLEAC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(CC(=O)NC1=CC=CC=C1OC)C(=O)O
• Molecular Formula: C15H23N3O4
• Molecular Weight: 309.36 g/mol

Description

The compound “2-((2-(Dimethylamino)ethyl)amino)-4-((2-methoxyphenyl)amino)-4-oxobutanoic acid” is a complex organic molecule. Its molecular formula is C13H21N3O2.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, related compounds have been studied. For example, 2-Methoxyphenyl isocyanate has been used in an amine protection/deprotection sequence. Also, N-[2-(Dimethylamino)ethyl]-1,8-naphthalimide derivatives have been used as photoinitiators under LEDs.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and functional groups. Its molecular formula is C13H21N3O2, but without more detailed information, it’s difficult to predict specific properties.

Scientific Research Applications

Alzheimer’s Disease Diagnosis

A novel fluorescent probe derived from a similar structural analog was synthesized for β-amyloids, showing high binding affinities toward Aβ(1–40) aggregates. This compound demonstrates potential for molecular diagnosis of Alzheimer’s disease, utilizing its optical properties for enhanced imaging and detection of amyloid plaques in vitro, highlighting its application in neurodegenerative disease research and diagnostics (Fa et al., 2015).

Synthesis and Chemical Reactions

Research has explored the synthesis and reactions of compounds structurally related to 2-((2-(Dimethylamino)ethyl)amino)-4-((2-methoxyphenyl)amino)-4-oxobutanoic acid, indicating its versatility in organic synthesis. For example, the reaction of ethyl 2-(dimethylamino)methylene-3-oxobutanoate with diethyl oxalate led to the formation of novel compounds with potential in the development of synthetic methodologies and materials science (Obydennov et al., 2013).

Environmental and Agricultural Applications

A related compound was synthesized and used in the development of a sensitive ELISA for detecting fenthion, an organophosphorous insecticide, in fruit samples. This indicates the potential application of structurally related compounds in environmental monitoring and agricultural safety, ensuring the detection of harmful residues in food products (Zhang et al., 2008).